2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C17H12F3N3O2
• Molecular Weight: 347.29 g/mol
• IUPAC Name: 2-(4-oxoquinazolin-3-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H12F3N3O2/c18-17(19,20)12-6-2-4-8-14(12)22-15(24)9-23-10-21-13-7-3-1-5-11(13)16(23)25/h1-8,10H,9H2,(H,22,24)
• InChI Key: ONLGGBHLTSYKIM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC=CC=C3C(F)(F)F

Description

2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(trifluoromethyl)phenyl]acetamide, also known as AG1478, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR). It has been extensively studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(trifluoromethyl)phenyl]acetamide works by inhibiting the activity of the EGFR, which is a transmembrane receptor that plays a key role in cell growth and proliferation. By inhibiting the activity of EGFR, this compound prevents the activation of downstream signaling pathways that promote cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. This is important in cancer treatment, as tumors require a blood supply to grow and spread.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(trifluoromethyl)phenyl]acetamide is that it is a small molecule inhibitor, which makes it easier to use in lab experiments. In addition, it has been extensively studied, which means that there is a large body of research available on its use. However, one limitation is that it is not specific to EGFR, and can also inhibit the activity of other kinases.

Future Directions

There are a number of future directions for research on 2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(trifluoromethyl)phenyl]acetamide. One area of focus is on developing more specific inhibitors of EGFR, which would reduce the risk of off-target effects. Another area of focus is on developing combination therapies that include this compound, as it has been shown to enhance the efficacy of chemotherapy drugs in cancer treatment. Finally, there is a need for more research on the long-term effects of this compound, as well as its potential use in other diseases beyond cancer.

Synthesis Methods

2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(trifluoromethyl)phenyl]acetamide can be synthesized using a multi-step reaction process. The first step involves the synthesis of 2-aminobenzotrifluoride, which is then reacted with 2-bromoacetophenone to obtain the intermediate product. The final step involves the reaction of the intermediate with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to obtain this compound.

Scientific Research Applications

2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In addition, it has been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.